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Compound of Interest

Compound Name: Undecylamine-d23

Cat. No.: B12315505 Get Quote

An In-depth Technical Guide to the Safety Data for Undecylamine-d23

This guide provides a comprehensive overview of the safety data for Undecylamine-d23, a

deuterated form of undecylamine. The information presented is intended for researchers,

scientists, and drug development professionals who may handle this compound. The data is

compiled from available Safety Data Sheets (SDS) for both the deuterated and non-deuterated

forms of undecylamine. It is crucial to note that while the toxicological and physical properties

of isotopically labeled compounds are generally similar to their non-labeled counterparts, it is

best practice to handle all chemicals with care and to consult the specific SDS provided by the

supplier.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. Key quantitative data for Undecylamine-d23 and its non-deuterated analog

are summarized below.

Table 1: Physical and Chemical Properties of Undecylamine-d23 and Undecylamine
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Property Undecylamine-d23 Undecylamine

CAS Number 1219805-57-8[1] 7307-55-3[1][2]

Molecular Formula CD₃(CD₂)₁₀NH₂[1] C₁₁H₂₅N[2]

Molecular Weight 194.47 g/mol [1] 171.32 g/mol [2][3]

Appearance -
Clear, colorless to almost

colorless liquid[2]

Melting Point - 15-17 °C (59-62.6 °F)[2][3]

Boiling Point - 106-107 °C @ 8 mm Hg[2]

Density - 0.796 g/mL at 25 °C[2][3]

Flash Point -
92 °C (197.6 °F) - Closed

Cup[2][3]

pKa - 10.63 at 25 °C[2]

Isotopic Enrichment 98 atom % D[1] -

Hazard Identification and Classification
Undecylamine-d23 is classified as a hazardous substance. The primary hazards are

associated with its corrosive nature, potential for acute toxicity, and environmental risks.

Table 2: GHS Hazard Classification for Undecylamine

Hazard Class Hazard Category

Acute Toxicity, Oral Category 3 or 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Acute Aquatic Toxicity Category 1

Chronic Aquatic Toxicity Category 1
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Note: This classification is for the non-deuterated undecylamine and should be considered

representative for Undecylamine-d23.

The following diagram illustrates the relationship between the chemical's properties and its

primary GHS hazards.

Chemical Identity

Primary GHS Hazards

Undecylamine-d23

Corrosive

Causes severe skin burns and eye damage

Acutely Toxic (Oral)

Toxic if swallowed

Environmental Hazard

Very toxic to aquatic life with long lasting effects

Click to download full resolution via product page

Caption: Relationship between Undecylamine-d23's identity and its primary GHS hazards.

Handling and Storage Precautions
Given its hazardous properties, strict protocols must be followed when handling and storing

Undecylamine-d23.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of vapors.[2]

Avoid all personal contact with the substance.[2]

Wear appropriate personal protective equipment (PPE) at all times.[2]

Use non-sparking tools and take precautionary measures against static discharge, as the

material is combustible.[2][4]
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Ground all metal parts of equipment to prevent ignition of vapors by static electricity.[2][4]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][4]

Storage:

Store in a designated corrosives area.[2][5]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4][5]

Keep away from heat, open flames, hot surfaces, and other sources of ignition.[2][4][5]

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,

acid chlorides, and carbon dioxide.[2][5]

The following diagram outlines a safe workflow for handling Undecylamine-d23 in a laboratory

setting.
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Caption: Safe laboratory workflow for handling undecylamine.

Personal Protective Equipment (PPE)
The minimum required PPE for handling Undecylamine-d23 is summarized in the table below.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Purpose

Eye/Face
Chemical safety goggles or a

full-face shield.[2]

Protects against splashes that

can cause severe eye

damage.[2]

Skin

Chemical-resistant gloves

(e.g., Nitrile, type ABEK),

chemical-resistant apron or lab

coat, and closed-toe shoes.[2]

Prevents skin contact which

causes severe chemical burns.

[2]

Respiratory

Required when vapors or

aerosols are generated or if

ventilation is inadequate. Use

a NIOSH/MSHA-approved

respirator with a multi-

purpose/ABEK filter.[2]

Protects against inhalation of

irritating and harmful vapors.[2]

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Table 4: First-Aid Procedures
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Exposure Route First-Aid Instructions

Inhalation

Remove the victim to fresh air immediately. If

the person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[2][4][5]

Skin Contact

Immediately flush the affected skin with large

amounts of water for at least 15 minutes while

removing all contaminated clothing and shoes. A

safety shower should be used if the contact area

is large. Seek immediate medical attention.[2][4]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open to ensure complete

irrigation.[2][4][5] Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4][5]

Fire-Fighting Measures
Undecylamine is a combustible liquid.[2]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide (CO₂).[2][4][5] Water mist can be used to cool closed containers.[2][4]

Specific Hazards Arising from the Chemical: Vapors are heavier than air and may form

explosive mixtures with air at elevated temperatures.[2][4] Thermal decomposition can

release hazardous combustion products, including nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO₂).[2][4][6] Run-off from fire-fighting may be toxic to aquatic life

and should be contained.[2]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas. Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5] Discharge into the environment must be avoided.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste.[4][5] Keep in suitable, closed containers for disposal.

Toxicological Information
Detailed toxicological studies on Undecylamine-d23 are not readily available. The information

below is for the non-deuterated undecylamine and should be considered as a proxy.

Acute Oral Toxicity: Toxic if swallowed.

Skin Corrosion/Irritation: Causes severe skin burns.[2]

Serious Eye Damage/Irritation: Causes serious eye damage.[2]

Sensitization: No sensitizing effects are known.[7]

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA.[7]

Ecological Information
Undecylamine is very toxic to aquatic life with long-lasting effects.[5] It is imperative to prevent

its release into the environment.

Experimental Protocols
The data presented in this guide is derived from standard testing protocols for chemical safety,

as mandated by regulatory bodies. For instance, the flash point is determined using the "closed

cup" method.[2][3] Specific details of the experimental protocols used to generate the data in

the SDS are not typically provided in the document itself. For detailed methodologies, it is

recommended to consult relevant OECD guidelines or other standardized testing protocols for

chemical hazard assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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